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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of a representative Pti-1 antibody, focusing on its
potential for cross-reactivity with known homologs. The data presented is illustrative, based on
sequence homology, to guide researchers in designing and interpreting their experiments.

Introduction to Pti-1

Pto-interacting protein 1 (Pti-1) is a serine/threonine protein kinase that plays a crucial role in
plant defense signaling.[1][2][3] It was first identified in tomato (Solanum lycopersicum) as a
protein that interacts with the disease resistance protein Pto.[2][3] The interaction between Pto
and the avirulence protein AvrPto from Pseudomonas syringae pv. tomato triggers a signaling
cascade in which Pti-1 is a key downstream component, leading to a hypersensitive response
and disease resistance.[1][2] Pti-1 homologs have been identified in various plant species,
suggesting a conserved function in innate immunity.[2]

Pti-1 Signaling Pathway

The Pti-1 signaling pathway is initiated by the recognition of the bacterial effector protein
AvrPto by the host plant's Pto kinase. This interaction leads to the activation of Pto, which then
phosphorylates and activates Pti-1. Activated Pti-1 is believed to propagate the defense signal,
ultimately leading to the activation of downstream responses such as the hypersensitive
response (a form of programmed cell death at the site of infection) and the expression of
defense-related genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.pnas.org/doi/10.1073/pnas.97.16.8836
https://pmc.ncbi.nlm.nih.gov/articles/PMC8960991/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8960991/
https://www.uniprot.org/uniprotkb/Q41328/entry
https://www.benchchem.com/product/b594211#cross-reactivity-testing-of-pti-1-antibodies
https://www.benchchem.com/product/b594211#cross-reactivity-testing-of-pti-1-antibodies
https://www.benchchem.com/product/b594211#cross-reactivity-testing-of-pti-1-antibodies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b594211?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

